Cas no 856990-30-2 (2-Ethyloxazolo5,4-bpyridine)

• Product Name: 2-Ethyloxazolo5,4-bpyridine
• CAS No: 856990-30-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD18384507
• CID: 1057027
• PubChem ID: 68249410
• Update Time: 2025-07-29

2-Ethyloxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-Oxazolo[5,4-b]pyridine
• 2-Ethyl[1,3]oxazolo[5,4-b]pyridine
• 2-Ethyloxazolo[5,4-b]pyridine
• 5542AJ
• SY018741
• MFCD18384507
• SCHEMBL12335784
• CS-11390
• FT-0717517
• 856990-30-2
• AC1601
• CS-0456449
• A863467
• 2-ethyl-[1,3]oxazolo[5,4-b]pyridine
• AKOS022184219
• 2-Ethyloxazolo[5 pound not4-b]pyridine
• DA-17616
• 2-Ethyloxazolo5,4-bpyridine

• MDL： MFCD18384507
• Inchi： 1S/C8H8N2O/c1-2-7-10-6-4-3-5-9-8(6)11-7/h3-5H,2H2,1H3
• InChI Key： UCHBZJXFRAUSFC-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)N=C1CC

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 229.0±13.0 °C at 760 mmHg
• Flash Point: 91.2±13.8 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Ethyloxazolo5,4-bpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)